6-Iodo-8-methyl-7h-pyrrolo[3,2-f]quinazoline-1,3-diamine

• Molecular Formula: C11H10IN5
• Molecular Weight: 339.14 g/mol
• IUPAC Name: 6-iodo-8-methyl-7H-pyrrolo[3,2-f]quinazoline-1,3-diamine
• InChI: InChI=1S/C11H10IN5/c1-4-2-5-8-7(3-6(12)9(5)15-4)16-11(14)17-10(8)13/h2-3,15H,1H3,(H4,13,14,16,17)
• InChI Key: IZRQYEFBJPGIHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C3C(=CC(=C2N1)I)N=C(N=C3N)N

Description

6-Iodo-8-methyl-7h-pyrrolo[3,2-f]quinazoline-1,3-diamine is a useful research compound. Its molecular formula is C11H10IN5 and its molecular weight is 339.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N″-cyano-N-(7-iodo-2-methyl-1H-indol-5-yl)guanidine XVIII (0.86 g, 2.54 mmol) in 2-methoxyethyl ether (20 mL) was heated to 175° C. for 28 h. The reaction mixture was cooled to 25° C. and the solid formed was removed by filtration and washed with methanol. The filtrate was concentrated in vacuo and the residue triturated with methanol and ether to give a brown solid which was isolated by filtration and dried to give 6-iodo-8-methyl-7H-pyrrolo[3,2-f]quinazoline-1,3-diamine XIX (120 mg, 14%) as a brown solid: LRMS for C11H10IN5 (M+H)+ at m/z=340.